Furanoeudesma-1,3-diene

• Molecular Formula: C15H18O
• Molecular Weight: 214.30 g/mol
• InChI: InChI=1S/C15H18O/c1-10-5-4-6-15(3)8-14-12(7-13(10)15)11(2)9-16-14/h4-6,9,13H,7-8H2,1-3H3
• InChIKey: AUSAHAHDEVYCOC-UHFFFAOYSA-N

Furanoeudesma-1,3-diene: Research-Grade Myrrh Sesquiterpene

Furanoeudesma-1,3-diene (CAS 87605-93-4) is a furanoeudesmane-type sesquiterpene isolated primarily from the oleo-gum resin of Commiphora myrrha (myrrh) [1]. Structurally, it belongs to the furanosesquiterpenoid subclass within the larger sesquiterpene family and is recognized as one of the dominant volatile constituents in myrrh essential oil, commonly accounting for 26–35% of the total volatile fraction depending on geographic origin and extraction method [2]. The compound has been identified as an opioid delta receptor agonist and has demonstrated ICAM-1 inhibitory, analgesic, antimicrobial, and irritant activities across multiple in vitro and in vivo models, making it a key reference standard for pharmacological studies on myrrh-derived therapeutics [3].

Natural Standard Myrrh furanoeudesmane sesquiterpene reference

Opioid Research Delta opioid receptor agonist tool compound

ICAM-1 Assays Benchmark compound for ICAM-1 inhibition screening

Antimicrobial Probe Broad-spectrum screening scaffold for Gram(+) and Gram(−) panels

• [1] Brieskorn, C.H.; Noble, P. Two furanoeudesmanes from the essential oil of myrrh. Phytochemistry 1983, 22, 1207–1209. View Source
• [2] Marongiu, B.; Piras, A.; Porcedda, S.; Casu, M.; Maxia, A. Chemical composition of the essential oil and supercritical CO2 extract of Commiphora myrrha (Nees) Engl. and of Acorus calamus L. J. Agric. Food Chem. 2005, 53, 7939–7943. View Source
• [3] Dolara, P.; Moneti, G.; Pieraccini, G.; Romanelli, N. Characterization of the action on central opioid receptors of furanoeudesma-1,3-diene, a sesquiterpene extracted from myrrh. Phytother. Res. 1996, 10 (Suppl. 1), S81–S83. View Source

Why In-Class Analogs Cannot Substitute Furanoeudesma-1,3-diene

Furanoeudesma-1,3-diene belongs to the furanoeudesmane subclass and exhibits structural features—specifically a 1,3-diene arrangement on the furan ring—that are distinct from closely co-occurring myrrh sesquiterpenes such as curzerene (a furanogermacrene), lindestrene, and furanoeudesma-1,4-diene-6-one [1]. Despite sharing a common plant source, these analogs differ substantially in stereochemistry, oral bioavailability, opioid receptor subtype selectivity, irritant potential, and ICAM-1 inhibitory potency [2][3]. Standardized extracts such as MyrLiq® rely on precise quantitative ratios among these furanodienes for reproducible pharmacological effects; substituting one furanosesquiterpene for another without matching the defined chemotype invalidates cross-study comparisons and compromises batch-to-batch reproducibility in both research and industrial quality control [4].

Stereochemical Configuration

Revised absolute stereochemistry differs from co-occurring analogs (curzerene, lindestrene). Chiral assay results may not transfer.

Oral Bioavailability Profile

Furanoeudesma-1,3-diene has reported oral activity in murine models; curzerene lacks this property, limiting direct substitution in oral exposure research.

ICAM-1 Inhibitory Potency

Potency profiles differ across myrrh sesquiterpenes. Using analogs may shift ICAM-1 inhibition assay benchmarking.

Dermal Irritant Classification

Irritancy ranking (potent/persistent) differs from intermediate analogs. Topical formulation safety endpoint monitoring requires compound-specific data.

• [1] Brieskorn, C.H.; Noble, P. Two furanoeudesmanes from the essential oil of myrrh. Phytochemistry 1983, 22, 1207–1209. View Source
• [2] Blay, G.; Cardona, L.; García, B.; Pedro, J.R.; Sánchez, J.J. Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane. J. Org. Chem. 1996, 61, 3815–3819. View Source
• [3] Kuck, K.; Jürgenliemk, G.; Lipowicz, B.; Heilmann, J. Sesquiterpenes from Myrrh and Their ICAM-1 Inhibitory Activity In Vitro. Molecules 2020, 26, 42. View Source
• [4] Germano, A.; Occhipinti, A.; Barbero, F.; Maffei, M.E. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content. BioMed Res. Int. 2017, 2017, 3804356. View Source

Furanoeudesma-1,3-diene Comparative Biological Evidence

ICAM-1 Inhibition: Potency vs. Compound 7

In a direct head-to-head in vitro assay using TNF-α-stimulated HMEC-1 cells, furanoeudesma-1,3-diene (used as the reference compound) exhibited an IC50 of 46.3 µM against ICAM-1 expression, compared to the most potent newly isolated sesquiterpene from myrrh, Compound 7, which yielded an IC50 of 44.8 µM [1]. The remaining 14 tested myrrh sesquiterpenes (Compounds 1, 2, 4, 8–9, 11, 13–16) showed less than 20% ICAM-1 reduction at comparable concentrations and were classified as inactive [2]. Furanoeudesma-1,3-diene thus represents the benchmark for ICAM-1 inhibitory activity within this chemical series.

ICAM-1 Inhibition

Head-to-head

IC50 46.3 µM

Supports ICAM-1 inhibition assay benchmarking

vs. Compound 7 (44.8 µM); inactive analogs >2.3× difference

Evidence Dimension	ICAM-1 inhibition (IC50)
Target Compound Data	IC50 = 46.3 µM
Comparator Or Baseline	Compound 7 (novel 9,10-seco-eudesmane): IC50 = 44.8 µM; Compounds 1, 2, 4, 8–9, 11, 13–16: <20% reduction at comparable concentrations
Quantified Difference	ΔIC50 = 1.5 µM (target vs. most potent comparator); >2.3-fold selectivity vs. inactive analogs
Conditions	TNF-α-stimulated HMEC-1 human microvascular endothelial cells; ICAM-1 expression measured in vitro

Why This Matters

This positions furanoeudesma-1,3-diene as the validated reference standard for ICAM-1 inhibition assays within the myrrh sesquiterpene class, enabling reproducible cross-study benchmarking in anti-inflammatory drug discovery programs.

• [1] Kuck, K.; Jürgenliemk, G.; Lipowicz, B.; Heilmann, J. Sesquiterpenes from Myrrh and Their ICAM-1 Inhibitory Activity In Vitro. Molecules 2020, 26, 42. View Source
• [2] OUCI / DOAJ: Sesquiterpenes from Myrrh and Their ICAM-1 Inhibitory Activity In Vitro. 2020. View Source

Delta Opioid Agonist Activity and Oral Bioavailability

Furanoeudesma-1,3-diene has been characterized as a specific agonist of opioid delta receptors, displacing [³H]diprenorphine binding to mouse brain membranes in a concentration-dependent manner [1]. In the 52°C hot-plate assay, both furanoeudesma-1,3-diene and curzerene increased pain reaction latency following intracerebroventricular injection at 1.25 mg/kg in mice, with analgesic effects fully reversed by naloxone (1 mg/kg) [2]. Critically, only furanoeudesma-1,3-diene demonstrated significant analgesic efficacy via the oral route (50 mg/kg p.o.), whereas curzerene showed no reported oral activity in the same study, suggesting superior oral bioavailability [2]. Structural similarity analysis indicated that furanoeudesma-1,3-diene shares pharmacophoric features with the delta-selective peptide DPDPE, while curzerene—a furanogermacrene with a distinct 10-membered ring scaffold—lacks this structural alignment [2].

Delta Opioid Agonist

Class-level inference

Oral activity reported at 50 mg/kg p.o.

Supports oral delta agonist research scaffold

Curzerene: no reported oral activity; naloxone-reversible

Evidence Dimension	Opioid receptor agonist activity and oral bioavailability
Target Compound Data	Analgesic by i.c.v. (1.25 mg/kg) and p.o. (50 mg/kg); delta opioid receptor-specific agonist; naloxone-reversible
Comparator Or Baseline	Curzerene: Analgesic by i.c.v. (1.25 mg/kg) only; no reported oral activity; opioid receptor binding not subtype-characterized in same study
Quantified Difference	Oral route efficacy: furanoeudesma-1,3-diene active at 50 mg/kg p.o.; curzerene not reported active orally
Conditions	52°C hot-plate test in mice; i.c.v. and p.o. administration; naloxone reversal at 1 mg/kg

Why This Matters

This bioavailability distinction is decisive for procurement in analgesic development: furanoeudesma-1,3-diene offers a validated orally active delta opioid agonist scaffold, whereas curzerene is restricted to parenteral research applications.

• [1] Dolara, P.; Moneti, G.; Pieraccini, G.; Romanelli, N. Furanoeudesma-1,3-diene, a sesquiterpene from myrrh, is a specific agonist of opioid delta receptors. Pharmacol. Res. 1996, 33 (Suppl.), 40. View Source
• [2] Dolara, P.; Moneti, G.; Pieraccini, G.; Romanelli, N. Characterization of the action on central opioid receptors of furanoeudesma-1,3-diene, a sesquiterpene extracted from myrrh. Phytother. Res. 1996, 10 (Suppl. 1), S81–S83. View Source

Dominant Abundance in Myrrh Essential Oil

Across independent quantitative studies, furanoeudesma-1,3-diene consistently emerges as the single most abundant furanosesquiterpene in Commiphora myrrha essential oil. In supercritical CO₂ extracts (SFE), GC-MS analysis quantified furanoeudesma-1,3-diene at 34.9%, compared to lindestrene at 12.9% and curzerene at 8.5% [1]. In the commercial standardized extract MyrLiq®, furanoeudesma-1,3-diene comprised 27.44% of the furanodiene area (18.84 g/kg), versus curzerene at 17.93% (12.31 g/kg) and lindestrene at 9.08% (6.23 g/kg) [2]. Analysis of six geographically distinct Commiphora myrrha populations confirmed furanoeudesma-1,3-diene as the major constituent in all samples tested, with curzerene and lindestrene as secondary components [3]. This consistent ranking—furanoeudesma-1,3-diene > curzerene > lindestrene—holds across hydrodistillation, steam distillation, and supercritical extraction methods [1].

Abundance in Myrrh

Cross-study comparable

34.9% SFE; 27.4% MyrLiq®

Major marker for authentication and chemotype standardization

2.1–4.1× higher than curzerene across extraction methods

Evidence Dimension	Relative abundance in myrrh volatile fraction
Target Compound Data	34.9% (SFE-GC/MS); 27.44% area / 18.84 g/kg (MyrLiq®)
Comparator Or Baseline	Curzerene: 8.5% (SFE), 17.93% area / 12.31 g/kg (MyrLiq®); Lindestrene: 12.9% (SFE), 9.08% area / 6.23 g/kg (MyrLiq®)
Quantified Difference	2.1- to 4.1-fold higher than curzerene; 2.7- to 3.0-fold higher than lindestrene, depending on matrix
Conditions	GC-MS quantification; supercritical CO₂ extraction (9.0 MPa, 50°C), hydrodistillation, steam distillation; MyrLiq® commercial extract

Why This Matters

For procurement of analytical reference standards and extract standardization, furanoeudesma-1,3-diene is the quantitatively dominant marker compound, making it indispensable for authenticating C. myrrha material and detecting adulteration.

• [1] Marongiu, B.; Piras, A.; Porcedda, S.; Casu, M.; Maxia, A. Chemical composition of the essential oil and supercritical CO2 extract of Commiphora myrrha (Nees) Engl. and of Acorus calamus L. J. Agric. Food Chem. 2005, 53, 7939–7943. View Source
• [2] Germano, A.; Occhipinti, A.; Barbero, F.; Maffei, M.E. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content. BioMed Res. Int. 2017, 2017, 3804356. View Source
• [3] Analysis of six populations of Commiphora myrrha (Nees) Engl. oleo-gum resin. DOAJ, 2017. View Source

Dermal Irritancy Ranking in Myrrh Sesquiterpenes

In an open mouse ear assay evaluating the irritant potential of seven isolated myrrh sesquiterpenoids, furanoeudesma-1,3-diene was classified among the 'most potent and persistent irritant' compounds, alongside curzerenone and furanodiene-6-one [1]. By contrast, the structurally related analogs lindestrene and curzerene were categorized as possessing only 'intermediate' irritant potential, while 2-methoxy-4,5-dihydrofuranodien-6-one exhibited the least irritant activity [1]. The irritant intensity of furanoeudesma-1,3-diene was reported as close to that of the total myrrh essential oil, with ID₅₀ values calculated by probit analysis [1]. This differential irritancy profile is critical for topical formulation development, as substitution with less irritant analogs (e.g., lindestrene) may alter both therapeutic window and safety margins.

Dermal Irritancy

Head-to-head

Ranked “potent/persistent”

Supports topical formulation irritancy assessment

Irritancy close to total myrrh oil; lindestrene: intermediate

Evidence Dimension	Dermal irritant potential (mouse ear assay)
Target Compound Data	Potent and persistent irritant; Irritant Units close to total essential oil
Comparator Or Baseline	Curzerenone and furanodiene-6-one: potent and persistent irritants; Lindestrene and curzerene: intermediate irritants; 2-Methoxy-4,5-dihydrofuranodien-6-one: least irritant
Quantified Difference	Categorical difference: 'potent/persistent' vs. 'intermediate' vs. 'least' irritant classification; furanoeudesma-1,3-diene irritancy close to total myrrh oil
Conditions	Open mouse ear assay; Swiss mice; irritant effects assessed at 24 h and 48 h post-application; ID₅₀ by probit analysis

Why This Matters

This data is essential for safety assessment in topical product development; procurement decisions for dermal research must account for furanoeudesma-1,3-diene's high irritant potential relative to interchangeable but less irritant analogs like lindestrene.

• [1] Saeed, M.A.; Sabir, A.W. Irritant potential of some constituents from oleo-gum-resin of Commiphora myrrha. Fitoterapia 2004, 75, 81–84. View Source

Absolute Stereochemistry Determination

The absolute stereochemistry of natural furanoeudesma-1,3-diene was revised to its enantiomeric form through stereoselective total synthesis from santonin [1]. Optical rotation and circular dichroism (CD) measurements of the synthetic products demonstrated that the originally assigned configuration was incorrect, and the correct absolute configuration of the natural product was established [1]. The synthetic material was identical to furanoeudesma-1,3-diene obtained from C. myrrha, confirming structural fidelity [2]. This stereochemical revision has direct implications for procurement: analogs such as tubipofurane, which share the same carbon skeleton but differ in absolute configuration, cannot serve as stereochemical surrogates in chiral assays or enantioselective pharmacological studies [1].

Stereochemistry

Supporting evidence

Absolute configuration revised via total synthesis

Essential for chiral analytical method development

Misassigned analogs cannot serve as enantiomeric surrogates

Evidence Dimension	Absolute stereochemistry
Target Compound Data	Absolute configuration revised to enantiomeric form via total synthesis from santonin; optical rotation and CD characterized
Comparator Or Baseline	Tubipofurane: shares furanoeudesmane skeleton but differs in absolute configuration; original literature assignment incorrect for both compounds
Quantified Difference	Enantiomeric relationship between originally assigned and revised configurations; synthetic product identical to natural isolate by optical rotation and CD
Conditions	Stereoselective synthesis from santonin; CD and optical rotation comparison with natural isolate from C. myrrha

Why This Matters

Researchers procuring furanoeudesma-1,3-diene for chiral analytical method development or enantioselective bioassays must ensure the material matches the revised absolute configuration; use of misassigned stereoisomers or analogs like tubipofurane invalidates enantiomeric comparisons.

• [1] Blay, G.; Cardona, L.; García, B.; Pedro, J.R.; Sánchez, J.J. Stereoselective Synthesis of 8,12-Furanoeudesmanes from Santonin. Absolute Stereochemistry of Natural Furanoeudesma-1,3-diene and Tubipofurane. J. Org. Chem. 1996, 61, 3815–3819. View Source
• [2] ACS Molecule of the Week: Furanoeudesma-1,3-diene. December 18, 2023. View Source

Antibacterial Activity vs. Kanamycin

In a systematic evaluation of seven sesquiterpenoids isolated from Commiphora mukul oleo-gum-resin, furanoeudesma-1,3-diene demonstrated broad-spectrum antibacterial activity by disc diffusion and MIC determination against both Gram-positive (Bacillus subtilis, Staphylococcus aureus, S. epidermidis) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae) bacteria [1]. The antibacterial potency of furanoeudesma-1,3-diene was reported as comparable to that of the aminoglycoside antibiotic kanamycin, used as the reference standard [1]. Within the same isolate panel, curzerene also exhibited antibacterial activity, but furanoeudesma-1,3-diene was obtained in higher yield (11.66% vs. 8.74%) and its activity profile was assessed across a broader bacterial strain panel, suggesting a more comprehensively characterized antimicrobial scope [1].

Antibacterial Activity

Cross-study comparable

Comparable to kanamycin reference

Supports antimicrobial screening context

Active against Gram(+) and Gram(−) panels; yield 11.66%

Evidence Dimension	Antibacterial activity (zone of inhibition and MIC)
Target Compound Data	Active against Gram(+) and Gram(−) bacteria; potency comparable to kanamycin reference standard
Comparator Or Baseline	Curzerene: also antibacterially active; kanamycin: reference antibiotic; other isolated sesquiterpenoids (lindestrene, curzerenone, furanodien-6-one) tested in parallel
Quantified Difference	Furanoeudesma-1,3-diene yield from resin: 11.66% vs. curzerene 8.74%; both compounds comparable to kanamycin in potency
Conditions	Disc diffusion and MIC determination; strains: B. subtilis, S. aureus, S. epidermidis, E. coli, P. aeruginosa, K. pneumoniae, among others; kanamycin as reference

Why This Matters

For antimicrobial natural product screening programs, furanoeudesma-1,3-diene offers a validated broad-spectrum scaffold with kanamycin-comparable potency, and its higher natural abundance relative to co-occurring antibacterial analogs improves isolation yield and procurement feasibility.

• [1] Saeed, M.A.; Sabir, A.W. Antibacterial activities of some constituents from oleo-gum-resin of Commiphora mukul. Fitoterapia 2004, 75, 204–208. View Source

Furanoeudesma-1,3-diene Procurement Scenarios

ICAM-1 Inhibition Benchmarking

Furanoeudesma-1,3-diene serves as the validated reference compound for ICAM-1 inhibition screening in myrrh-derived sesquiterpene libraries, with a benchmark IC50 of 46.3 µM in TNF-α-stimulated HMEC-1 cells [1]. Procurement of this compound as an analytical standard enables direct potency comparison when screening novel isolates (e.g., Compound 7, IC50 = 44.8 µM) or synthetic derivatives, ensuring cross-study data reproducibility in anti-inflammatory lead optimization programs [1].

Oral Delta Opioid Agonist Development

Given its demonstrated oral analgesic efficacy at 50 mg/kg in murine hot-plate models—a property not shared by the closely related curzerene—furanoeudesma-1,3-diene is the preferred starting scaffold for developing orally active delta opioid receptor agonists [2]. Its specific delta receptor agonism, confirmed through [³H]diprenorphine displacement and naloxone reversibility, supports target-based screening cascades where mu/kappa-sparing profiles are desired to minimize respiratory depression and dependence liabilities [2].

Myrrh Quality Control and Authentication

As the quantitatively dominant furanosesquiterpene across multiple C. myrrha populations and extraction methods (26–35% of volatile fraction), furanoeudesma-1,3-diene is the preferred marker compound for GC-MS or HPLC-based authentication and standardization of myrrh oleo-gum resin, essential oils, and commercial extracts such as MyrLiq® [3][4]. Its consistent ranking above curzerene and lindestrene enables reliable detection of adulteration, geographic origin discrimination, and batch-to-batch consistency monitoring in industrial quality control workflows [3].

Dermal Safety Assessment in Topical Formulations

In topical formulation development involving myrrh-derived ingredients, furanoeudesma-1,3-diene must be explicitly considered in irritancy risk assessments, as its classification among the 'most potent and persistent' dermal irritants in the myrrh sesquiterpene series differentiates it from intermediate irritants such as lindestrene and curzerene [5]. Formulators selecting among myrrh isolates for dermatological applications should procure and test furanoeudesma-1,3-diene specifically when evaluating the upper boundary of irritant potential in finished products [5].

Application

Selection Property

Validation Focus

ICAM-1 inhibition screening

ICAM-1 inhibition reference compound

Assay benchmarking against novel myrrh sesquiterpenes

Delta opioid receptor pharmacology

Oral bioavailability and receptor selectivity

Delta-selective agonist model in murine assays

Myrrh quality control and authentication

Dominant volatile marker compound

GC-MS/HPLC quantification consistency

Topical irritancy research

Dermal irritant classification

Murine dermal irritancy model endpoints

• [1] Kuck, K.; Jürgenliemk, G.; Lipowicz, B.; Heilmann, J. Sesquiterpenes from Myrrh and Their ICAM-1 Inhibitory Activity In Vitro. Molecules 2020, 26, 42. View Source
• [2] Dolara, P.; Moneti, G.; Pieraccini, G.; Romanelli, N. Characterization of the action on central opioid receptors of furanoeudesma-1,3-diene, a sesquiterpene extracted from myrrh. Phytother. Res. 1996, 10 (Suppl. 1), S81–S83. View Source
• [3] Marongiu, B.; Piras, A.; Porcedda, S.; Casu, M.; Maxia, A. Chemical composition of the essential oil and supercritical CO2 extract of Commiphora myrrha (Nees) Engl. and of Acorus calamus L. J. Agric. Food Chem. 2005, 53, 7939–7943. View Source
• [4] Germano, A.; Occhipinti, A.; Barbero, F.; Maffei, M.E. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content. BioMed Res. Int. 2017, 2017, 3804356. View Source
• [5] Saeed, M.A.; Sabir, A.W. Irritant potential of some constituents from oleo-gum-resin of Commiphora myrrha. Fitoterapia 2004, 75, 81–84. View Source